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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht
triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent.[1] It facilitates the

mild and stereospecific SN2 substitution of alcohols for the synthesis of α-chiral amines with

high enantiospecificity.[1] A significant advancement over the classical Mitsunobu reaction,

Beht triflate overcomes the pKa limitations, allowing for the direct use of primary and

secondary amines as nucleophiles.[1][2] This reagent has demonstrated broad compatibility

with various nucleophiles, including amines, thiols, phenols, and carboxylic acids, and has

been successfully employed in the single-step synthesis of pharmaceutically relevant

compounds like clopidogrel (Plavix®).[1][3] Its user-friendly nature and scalability make it a

powerful tool in synthetic and medicinal chemistry.[1][4]

Key Advantages of Beht Triflate:
Broad Nucleophile Scope: Enables the use of weakly acidic nucleophiles (pKa > 11) such as

primary and secondary amines, which are challenging for traditional Mitsunobu conditions.[5]
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High Stereospecificity: The SN2 mechanism ensures the inversion of stereochemistry from

the starting alcohol with minimal loss of optical purity.[5]

Mild Reaction Conditions: Reactions are typically carried out at room temperature.[2]

Safety and Stability: Beht triflate is a bench-stable, non-explosive solid, offering a safer

alternative to traditional Mitsunobu reagents.[1][2][6]

Simplified Procedure: The experimental setup is straightforward and does not require the

slow addition of azo compounds.[5]

Reaction Mechanism and Workflow
The reaction proceeds via the activation of an alcohol with Beht triflate to form an

alkoxyphosphonium salt. This intermediate then undergoes a stereospecific SN2 attack by an

amine nucleophile, leading to the formation of the desired chiral amine with inversion of

configuration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BEHT triflate - Enamine [enamine.net]

2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. tcichemicals.com [tcichemicals.com]

6. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application of Beht Triflate in Chiral Amine Synthesis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16301038/docs#application-of-beht-triflate-in-chiral-
amine-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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